Cas no 927636-86-0 (5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide
• CAS No: 927636-86-0
• MF: C₁₆H₂₅NO₃S
• MW: 311.439603567123
• CID: 5428461
• Update Time: 2025-05-23

5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-N-cyclopentyl-2-methoxybenzenesulfonamide
• 5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C16H25NO3S/c1-16(2,3)12-9-10-14(20-4)15(11-12)21(18,19)17-13-7-5-6-8-13/h9-11,13,17H,5-8H2,1-4H3
• InChI Key： JGDXULWZAQXKKD-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NC1CCCC1)C1C(OC)=CC=C(C(C)(C)C)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide

Recent Advances in the Study of 5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide (CAS: 927636-86-0)

The compound 5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide (CAS: 927636-86-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of 5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide to enhance its bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the cyclopentyl and methoxy groups could significantly influence the compound's binding affinity to target proteins. The study utilized molecular docking and dynamic simulations to predict interactions with key enzymes involved in inflammatory pathways.

In vitro and in vivo studies have further explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide exhibited potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, while showing minimal activity against COX-1, suggesting a favorable selectivity profile. These findings highlight its potential as a candidate for developing novel non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Another area of interest is the compound's role in cancer research. Preliminary data from a 2023 study in the European Journal of Medicinal Chemistry indicated that 5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide could induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. However, further studies are needed to validate these findings and explore its efficacy in animal models.

Despite these promising results, challenges remain in the development of 5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug development pipeline.

In conclusion, 5-tert-butyl-N-cyclopentyl-2-methoxybenzene-1-sulfonamide (CAS: 927636-86-0) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and potential for structural modification make it a valuable subject for ongoing and future research in chemical biology and medicinal chemistry.